Cas no 69713-05-9 (4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid)

• Product name: 4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid
• CAS No: 69713-05-9
• MF: C₆H₄N₂O₃S₂
• MW: 216.237558364868
• MDL: MFCD08444509
• CID: 5232389

4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithietane-2-carboxylic acid, 4-(2-amino-1-cyano-2-oxoethylidene)-
• 4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid

• MDL： MFCD08444509
• Inchi： 1S/C6H4N2O3S2/c7-1-2(3(8)9)5-12-6(13-5)4(10)11/h6H,(H2,8,9)(H,10,11)/b5-2-
• InChI Key： XWXRQXCHOKQYQT-DJWKRKHSSA-N
• SMILES： S1/C(=C(/C#N)\C(N)=O)/SC1C(O)=O

Additional information on 4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid

Research Briefing on 4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid (CAS: 69713-05-9)

4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid (CAS: 69713-05-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the dithietane ring and carbamoyl-cyano functional groups, make it a promising candidate for various applications, particularly in drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutics, with a focus on its reactivity, stability, and biological activity.

One of the key areas of investigation has been the compound's role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Researchers have demonstrated that 4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid can serve as a versatile intermediate in the construction of pharmacologically active molecules. Its ability to undergo cycloaddition reactions and form stable adducts with various nucleophiles has been particularly noteworthy. These properties have been leveraged in the development of new inhibitors targeting enzymes involved in inflammatory and metabolic disorders.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on a range of enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). The results indicated moderate to strong inhibition, suggesting its potential as a lead compound for anti-inflammatory drugs. Furthermore, computational docking studies revealed favorable binding interactions with the active sites of these enzymes, providing insights into the structural modifications needed to enhance its efficacy and selectivity.

Another significant development involves the use of 4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid in the design of prodrugs. Its stability under physiological conditions and its ability to release active metabolites upon enzymatic cleavage have been explored in preclinical models. For instance, a prodrug derivative of this compound showed improved bioavailability and sustained release profiles in rodent studies, highlighting its potential for oral administration in therapeutic applications.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural refinement and in vivo studies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound toward clinical development.

In conclusion, 4-carbamoyl(cyano)methylidene-1,3-dithietane-2-carboxylic acid (CAS: 69713-05-9) represents a valuable scaffold in medicinal chemistry with diverse applications. Its unique chemical properties and biological activities make it a compelling subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its drug-like properties, and exploring its potential in treating various diseases. The compound's versatility and promising preliminary data underscore its significance in the evolving landscape of chemical biology and pharmaceutical sciences.